Cas no 79799-34-1 (1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1))

1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1) structure
79799-34-1 structure
Product Name:1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1)
CAS No:79799-34-1
MF:C11H20ClNO2
MW:233.7350025177
CID:575304
PubChem ID:20217073
Update Time:2025-04-19

1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1)
    • ethyl 2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate,hydrochloride
    • ethyl octahydro-1H-indole-2-carboxylate hydrochloride
    • Ethyl octahydro-1H-indole-2-carboxylate HCl
    • Ethyl octahydro-1H-indole-2-carboxylate--hydrogen chloride (1/1)
    • DTXSID401000742
    • AKOS032949596
    • EINECS 279-273-5
    • NS00061071
    • FT-0641886
    • 79799-34-1
    • Inchi: 1S/C11H19NO2.ClH/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10;/h8-10,12H,2-7H2,1H3;1H
    • InChI Key: TWGKMVURZNPDDC-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1CC2CCCCC2N1)=O

Computed Properties

  • Exact Mass: 233.118257
  • Monoisotopic Mass: 233.118257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Boiling Point: 310.1°C at 760 mmHg
  • Flash Point: 141.3°C
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